Cas no 343925-76-8 (3-(aminooxy)propan-1-ol)

3-(aminooxy)propan-1-ol structure
3-(aminooxy)propan-1-ol structure
Product Name:3-(aminooxy)propan-1-ol
CAS No:343925-76-8
MF:C3H9NO2
MW:91.1090610027313
MDL:MFCD11846414
CID:1463238
PubChem ID:12770639
Update Time:2025-04-20

3-(aminooxy)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol, 3-(aminooxy)-
    • 3-(aminooxy)-1-Propanol
    • 3-(aMinooxy)propan-1-ol
    • 3-aminooxypropan-1-ol
    • 1-Propanol,3-(aminooxy)-
    • 343925-76-8
    • P16653
    • DB-347648
    • DTXSID60509443
    • AKOS022529047
    • EN300-223701
    • SY204344
    • MFCD11846414
    • 3-(aminooxy)propan-1-ol
    • MDL: MFCD11846414
    • Inchi: 1S/C3H9NO2/c4-6-3-1-2-5/h5H,1-4H2
    • InChI Key: KAHKXUXOXXKPLO-UHFFFAOYSA-N
    • SMILES: O(CCCO)N

Computed Properties

  • Exact Mass: 91.06337
  • Monoisotopic Mass: 91.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 3
  • Complexity: 24.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 55.5Ų

Experimental Properties

  • Density: 1.064±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 255.5±23.0 ºC (760 Torr),
  • Flash Point: 108.3±22.6 ºC,
  • Solubility: Soluble (216 g/l) (25 º C),
  • PSA: 55.48

3-(aminooxy)propan-1-ol Pricemore >>

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